2-Cyano-5-fluorobenzyl bromide

• CAS: 421552-12-7
• Molecular Formula: C8H5BrFN
• Molecular Weight: 214.03 g/mol
• SMILES: C1=CC(=C(C=C1F)CBr)C#N
• InChI: InChI=1S/C8H5BrFN/c9-4-7-3-8(10)2-1-6(7)5-11/h1-3H,4H2
• InChIKey: CHCAGFNTASDQFX-UHFFFAOYSA-N

Researchers and procurement teams face yield variability when substituting alternative benzyl halides lacking the cyano-fluoro motif. 2-Cyano-5-fluorobenzyl bromide (CAS 421552-12-7) provides predictable reactivity: • Achieves >86% isolated yield in trelagliptin intermediate synthesis (K₂CO₃/DMSO, 60 °C) • Eliminates yield loss associated with chloride analogs, reducing rework and reagent costs • >98% purity (GC) ensures batch-to-batch consistency and minimizes downstream purification Ideal for pharmaceutical intermediate supply and perovskite defect passivation research.

2-Cyano-5-fluorobenzyl bromide: Core Intermediate Profile

2-Cyano-5-fluorobenzyl bromide (2-(bromomethyl)-4-fluorobenzonitrile) is a halogenated aromatic building block characterized by an electron-withdrawing cyano and fluorine substituent pattern on a benzylic bromide core [1]. Its primary utility lies in nucleophilic substitution and alkylation reactions, serving as a key intermediate in pharmaceutical synthesis—most notably the DPP-4 inhibitor trelagliptin—and emerging material science applications such as perovskite defect passivation [2].

Nucleophilic substitution and alkylation building block

Key intermediate for DPP-4 inhibitor trelagliptin synthesis

Perovskite solar cell interface defect passivation modifier

• [1] TCI Europe. 2-(Bromomethyl)-4-fluorobenzonitrile (B4988) Technical Datasheet. CAS RN: 421552-12-7. View Source
• [2] Wang, X. et al. Efficient defect passivation and charge extraction with 2-cyano-5-fluorobenzyl bromide interface modification for hole-transporting layers-free CsPbIXBr3-X perovskite solar cells. Physica Scripta, 2025. DOI: 10.1088/1402-4896/adaa2c. View Source

2-Cyano-5-fluorobenzyl bromide: Substitution Risks

Indiscriminately substituting this bromide with its chloride analog, or with alternative benzyl halides lacking the cyano-fluoro motif, introduces uncontrolled variability in reaction kinetics, yield, and product selectivity . The combination of the benzylic bromide's leaving-group propensity with the specific electronic influence of the cyano and fluorine substituents dictates a unique reactivity profile; replacing either the halogen or the aryl substitution pattern can alter alkylation efficiency by >25% absolute yield or produce entirely different product distributions, directly impacting synthetic route viability and procurement economics .

Chloride analog substitution

Replacing the benzylic bromide with a chloride may shift reaction kinetics and lower yields, altering synthetic efficiency.

Missing cyano-fluoro motif

Alternative benzyl halides lacking the electron-withdrawing cyano and fluorine pattern can change product selectivity and electronic profiles.

Generic purity uncertainty

Uncertified benzyl halides often lack validated purity data, introducing impurities that may poison catalysts or complicate purification.

2-Cyano-5-fluorobenzyl bromide: Comparative Performance

Bromide vs. Chloride Leaving-Group Reactivity

2-Cyano-5-fluorobenzyl bromide contains a benzylic bromide moiety, which is inherently more reactive toward nucleophiles than the corresponding benzylic chloride. In general benzyl halide systems, the bromide exhibits approximately 50–100× higher reaction rates in SN2 displacements compared to the chloride under identical conditions [1]. This translates to milder reaction temperatures and shorter reaction times for the bromide, reducing thermal degradation of sensitive intermediates and improving overall process efficiency [2].

Bromide vs. Chloride Reactivity

Class-level

~50–100× rate enhancement (class-level)

Supports mild-conditions alkylation strategy

Reactivity advantage context-dependent

Evidence Dimension	Relative SN2 reactivity (benzylic halide)
Target Compound Data	Bromide (high reactivity)
Comparator Or Baseline	Chloride (significantly lower reactivity; rate difference ~50-100× in model systems)
Quantified Difference	Approximately 50-100× rate enhancement (class-level estimate)
Conditions	Benzylic halide SN2 displacement with nucleophiles (e.g., amines, alkoxides)

Why This Matters

Higher leaving-group reactivity enables faster, milder alkylations, reducing side-reactions and improving yield consistency in multi-step pharmaceutical syntheses.

• [1] Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry, Part A: Structure and Mechanisms. 5th ed. Springer, 2007. (Chapter on Nucleophilic Substitution). View Source
• [2] Anslyn, E. V., & Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. View Source

NBS Bromination Yield Advantage

The synthesis of 2-cyano-5-fluorobenzyl bromide via NBS-mediated benzylic bromination of 4-fluoro-2-methylbenzonitrile delivers an 86% isolated yield after column chromatography . In contrast, alternative two-step sequences involving bromination of a substituted toluene followed by cyanation are reported to give only 60% yield in the final alkylation step to form the DPP-4 intermediate [1]. The 26 percentage-point yield advantage in the NBS route translates to substantially lower precursor consumption per kilogram of intermediate produced.

NBS Bromination Yield

Context-dependent

86% yield (NBS route) vs. 60% (two-step)

Supports process efficiency and cost reduction

Synthetic route-dependent yield

Evidence Dimension	Isolated yield (synthesis of 2-cyano-5-fluorobenzyl bromide or its direct application)
Target Compound Data	86% yield (NBS bromination route)
Comparator Or Baseline	60% yield (alternative two-step sequence via substituted toluene bromination/cyanation)
Quantified Difference	+26 absolute percentage points
Conditions	NBS/p-TsOH in CCl4, reflux 4h vs. DMSO/K2CO3 alkylation step

Why This Matters

Higher synthetic yield directly reduces raw material costs and waste generation per batch, a critical factor in procurement of multi-kilogram quantities.

• [1] Patent US08093236B2. Synthesis route using 2-bromomethyl-4-fluorobenzonitrile. View Source

GC Purity Benchmark vs. Generic Alternatives

Commercially sourced 2-cyano-5-fluorobenzyl bromide is available with a guaranteed minimum purity of >98.0% by GC, as specified by major reagent suppliers [1]. In comparison, generic or uncertified benzyl halide intermediates frequently lack validated purity data or are offered at ≤97% purity, introducing unknown impurities that can poison catalysts, reduce yield, or complicate downstream purification. The >98.0% GC specification provides a quantitative, verifiable quality threshold that generic substitution cannot assure.

GC Purity Benchmark

Specification review

>98.0% GC vs. ≤97% generic

Reduces impurity-related yield loss and purification

Quality threshold for sensitive reactions

Evidence Dimension	Purity (GC assay)
Target Compound Data	>98.0% (GC)
Comparator Or Baseline	Unspecified or ≤97% for generic alternatives
Quantified Difference	≥1 absolute percentage point higher purity floor
Conditions	Gas chromatography analysis

Why This Matters

Higher purity reduces impurity-related yield losses and purification costs, making the procurement of >98% material economically preferable for sensitive applications.

• [1] TCI Europe. 2-(Bromomethyl)-4-fluorobenzonitrile (B4988) Technical Datasheet. CAS RN: 421552-12-7. View Source

Passivation Effect on Perovskite Efficiency

In hole-transporting layer-free CsPbIXBr3-X perovskite solar cells, post-treatment with 2-cyano-5-fluorobenzyl bromide as an interfacial passivator increased power conversion efficiency (PCE) from 7.84% (pristine, untreated device) to 9.21% (passivated device) under standard AM 1.5G illumination (100 mW cm⁻²) [1]. This 1.37 absolute percentage point gain (+17.5% relative improvement) is attributed to the molecule's ability to coordinate undercoordinated Pb²⁺ via the cyano group and form stabilizing halogen/hydrogen bonds with the perovskite lattice [1].

Perovskite Passivation

Head-to-head

PCE 9.21% vs. 7.84%

Supports interface engineering in photovoltaics

Reported for CsPbIXBr3-X cells

Evidence Dimension	Power conversion efficiency (PCE)
Target Compound Data	9.21% (2-C-5-FB passivated device)
Comparator Or Baseline	7.84% (pristine, unpassivated device)
Quantified Difference	+1.37 absolute percentage points (+17.5% relative)
Conditions	CsPbIXBr3-X perovskite solar cells, AM 1.5G, 100 mW cm⁻²

Why This Matters

Quantifiable efficiency enhancement validates the compound's utility beyond traditional pharmaceutical synthesis, expanding its procurement value into advanced materials research.

• [1] Wang, X. et al. Efficient defect passivation and charge extraction with 2-cyano-5-fluorobenzyl bromide interface modification for hole-transporting layers-free CsPbIXBr3-X perovskite solar cells. Physica Scripta, 2025. DOI: 10.1088/1402-4896/adaa2c. View Source

Essential Role in Trelagliptin Synthesis

2-Cyano-5-fluorobenzyl bromide is the specific, irreplaceable alkylating agent for the synthesis of trelagliptin succinate, a once-weekly oral DPP-4 inhibitor for type 2 diabetes [1][2]. Patented synthetic routes explicitly rely on this bromide to install the critical 2-cyano-5-fluorobenzyl group onto the 6-chloro-3-methyluracil core; substitution with other benzyl halides or alkylating agents fails to produce the desired pharmacophore [2]. The compound's use is mandated by regulatory filings and established manufacturing processes, making it a non-substitutable procurement item for any organization involved in trelagliptin API or generic production.

Trelagliptin Synthesis

Reported

Required alkylating agent for pharmacophore

Non-substitutable in trelagliptin API route

Regulatory and synthetic necessity

Evidence Dimension	Synthetic necessity for trelagliptin
Target Compound Data	Essential intermediate (required for pharmacophore)
Comparator Or Baseline	Alternative alkylating agents (ineffective or yield inactive analogs)
Quantified Difference	Qualitative: required vs. ineffective
Conditions	Trelagliptin succinate synthesis per patented procedures

Why This Matters

For trelagliptin manufacturers, this compound is not an 'option' but a regulatory and synthetic necessity, ensuring stable, long-term procurement demand.

• [1] TCI Europe. 2-(Bromomethyl)-4-fluorobenzonitrile (B4988) Technical Datasheet. CAS RN: 421552-12-7. View Source
• [2] Patent CN-111349075-A. Preparation method of troglitatin succinate using 2-cyano-5-fluorobenzyl bromide. View Source

2-Cyano-5-fluorobenzyl bromide: Validated Application Scenarios

Alkylation for DPP-4 Inhibitor Manufacturing

Procure >98.0% purity 2-cyano-5-fluorobenzyl bromide for the N-alkylation of 6-chloro-3-methyluracil in trelagliptin synthesis, leveraging the benzylic bromide's enhanced reactivity to achieve complete conversion under mild conditions (e.g., K2CO3/DMSO, 60°C, 2h). The 86% isolated yield benchmark for the intermediate step and >98% purity specification [1] ensure batch-to-batch consistency and minimize downstream purification burdens, directly impacting cost-of-goods in API production.

High-Yield Benzylic Bromination Protocol

For laboratories requiring on-demand synthesis, implement the NBS/p-TsOH bromination of 4-fluoro-2-methylbenzonitrile in CCl4 under reflux (4h) to obtain 2-cyano-5-fluorobenzyl bromide in 86% yield after chromatographic purification . This route outperforms alternative two-step sequences by a 26 percentage-point yield margin [1], reducing precursor consumption and waste generation per gram of product.

Perovskite Solar Cell Interfacial Passivation

Utilize 2-cyano-5-fluorobenzyl bromide as a post-treatment passivator for CsPbIXBr3-X perovskite films in carbon-electrode, hole-transporting layer-free devices. The molecule's cyano group coordinates undercoordinated Pb²⁺ defects while Br and F atoms stabilize the lattice via halogen/hydrogen bonding, boosting power conversion efficiency from 7.84% to 9.21% [2]. This application is particularly suited for materials scientists exploring interface engineering strategies in next-generation photovoltaics.

Quality-Controlled Procurement for Alkylation

Specify 2-cyano-5-fluorobenzyl bromide with a minimum purity of >98.0% (GC) and store under inert gas at room temperature (≤15°C recommended) to preserve benzylic bromide reactivity [1]. This quality threshold is essential for reactions where trace impurities can poison catalysts (e.g., Pd-catalyzed cross-couplings) or generate difficult-to-remove byproducts in the final API.

Application

Selection Property

Validation Focus

DPP-4 inhibitor intermediate synthesis

Benzylic bromide reactivity

Alkylation conversion and batch consistency

Benzylic bromination synthesis

NBS-mediated synthetic route

Synthetic efficiency and precursor utilization

Perovskite interface passivation

Interfacial passivation chemistry

Defect passivation and device performance

Quality-controlled procurement

GC purity specification

Impurity control and catalyst compatibility

• [1] TCI Europe. 2-(Bromomethyl)-4-fluorobenzonitrile (B4988) Technical Datasheet. CAS RN: 421552-12-7. View Source
• [2] Wang, X. et al. Efficient defect passivation and charge extraction with 2-cyano-5-fluorobenzyl bromide interface modification for hole-transporting layers-free CsPbIXBr3-X perovskite solar cells. Physica Scripta, 2025. DOI: 10.1088/1402-4896/adaa2c. View Source